Cas no 1036380-75-2 (Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate
• CAS No: 1036380-75-2
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• MDL: MFCD13689055
• CID: 1036823
• PubChem ID: 44542789
• Update Time: 2025-10-29

Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-bromobenzo[b]thiophene-2-carboxylate
• methyl 3-amino-5-bromo-1-benzothiophene-2-carboxylate
• ethyl 3-aMino-5-broMobenzo[b]thiophene-2-carboxylate
• 3-AMino-5-broMo-benzo[b]thiophene-2-carboxylic acid Methyl ester
• WJWGIMBQYSUCBO-UHFFFAOYSA-N
• AM807840
• AB0047059
• 3-Amino-5-bromobenzo[b]thiophene-2-carboxylic acid methyl ester
• A849126
• 1036380-75-2
• CS-0039503
• DA-19147
• C13609
• DTXSID70659286
• SCHEMBL2063949
• AKOS016013368
• AS-69459
• Methyl3-amino-5-bromobenzo[b]thiophene-2-carboxylate
• MFCD13689055
• Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate

• MDL： MFCD13689055
• Inchi： 1S/C10H8BrNO2S/c1-14-10(13)9-8(12)6-4-5(11)2-3-7(6)15-9/h2-4H,12H2,1H3
• InChI Key： WJWGIMBQYSUCBO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C(=O)OC)S2)N

Computed Properties

• Exact Mass: 284.94591g/mol
• Monoisotopic Mass: 284.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 3.7

Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate

Comprehensive Guide to Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate (CAS No. 1036380-75-2)

Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate (CAS No. 1036380-75-2) is a specialized organic compound widely used in pharmaceutical research and material science. This compound belongs to the benzothiophene family, known for its versatile applications in drug discovery and organic synthesis. Researchers and industry professionals often seek high-purity Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate for its unique structural properties, which make it valuable in developing novel therapeutic agents and advanced materials.

The molecular structure of Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate features a benzothiophene core with an amino group at the 3-position, a bromine atom at the 5-position, and a methyl ester at the 2-position. This combination of functional groups enhances its reactivity, making it a key intermediate in synthesizing complex molecules. Recent trends in AI-driven drug discovery and green chemistry have increased interest in this compound, as it aligns with the demand for sustainable and efficient synthetic pathways.

One of the most common questions researchers ask is, "What are the applications of Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate?" This compound is primarily utilized in medicinal chemistry for designing small-molecule inhibitors and kinase-targeting drugs. Its bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Additionally, its methyl ester group offers flexibility for hydrolysis or transesterification, enabling diverse downstream modifications.

Another trending topic in the scientific community is the role of heterocyclic compounds in cancer research. Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate has shown promise in preclinical studies as a scaffold for developing anticancer agents. Its ability to interact with biological targets, such as protein kinases, makes it a candidate for targeted therapy development. Researchers are also exploring its potential in neurodegenerative disease research, given the growing need for innovative treatments in this field.

From a commercial perspective, the demand for Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate is rising due to its relevance in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers emphasize batch-to-batch consistency and regulatory compliance, as these factors are critical for pharmaceutical applications. The compound is typically available in research-grade quantities, with options for custom synthesis to meet specific project requirements.

For those wondering about "How to store Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate?", proper handling is essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for storage and handling, ensuring compliance with laboratory safety standards.

In summary, Methyl 3-Amino-5-bromobenzobthiophene-2-carboxylate (CAS No. 1036380-75-2) is a multifaceted compound with significant applications in drug discovery and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new therapeutic avenues and sustainable synthetic methods. As the scientific community continues to innovate, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives.